Europium bromide (EuBr3)

Specification

• CAS No.: 13759-88-1
• Molecular Formula: Br3Eu
• Molecular Weight: 391.68 g/mol
• IUPAC Name: europium(3+);tribromide
• Standard InChI: InChI=1S/3BrH.Eu/h3*1H;/q;;;+3/p-3
• Standard InChI Key: QEDFUJZRPHEBFG-UHFFFAOYSA-K
• SMILES: Br[Eu](Br)Br
• Canonical SMILES: [Br-].[Br-].[Br-].[Eu+3]

Introduction

Physical and Chemical Properties

Physical Appearance and Properties

Europium bromide appears as a grey crystalline powder at room temperature. The compound is odorless and notably hygroscopic, meaning it readily absorbs moisture from the surrounding environment. This hygroscopic nature necessitates special handling and storage conditions to maintain the compound's purity and integrity.

The compound exhibits several important physical properties, summarized in the following table:

Property	Value
Appearance	Grey crystalline solid
Molecular Weight	391.676 g/mol
Melting Point	702°C (decomposes)
Solubility	Highly soluble in water
Color	Grey
Odor	Odorless

The melting point of europium bromide is approximately 702°C, at which point it begins to decompose rather than simply transitioning to a liquid state. This thermal behavior is significant for applications requiring high-temperature processing.

Structural Properties

Europium bromide adopts a crystalline structure that influences its physical and chemical properties. While the detailed crystal structure parameters aren't fully described in the available sources, it is known to be a crystalline solid with specific arrangements of europium and bromine atoms that determine its stability and reactivity.

The compound belongs to the bromide class of inorganic compounds, with europium maintaining a +3 oxidation state in the structure. This oxidation state plays a crucial role in the compound's chemical behavior and spectroscopic properties.

Chemical Composition

The chemical formula of europium bromide is EuBr3, indicating one europium atom bonded to three bromine atoms. The elemental composition of the compound is as follows:

Element	Percentage (%)
Bromine (Br)	61.20
Europium (Eu)	38.80

This composition corresponds to the formula weight of 391.676 g/mol for the anhydrous form. The hydrated form (EuBr3·xH2O) has a slightly different molecular weight depending on the degree of hydration, with the anhydrous basis being 391.69 g/mol.

Synthesis and Reactions

Preparation Methods

While the search results don't provide a comprehensive synthesis protocol, they do indicate some routes to obtaining europium bromide. One method involves the reaction of europium(II) bromide with hydrobromic acid, as shown in the following equation:

4 EuBr2 + 4 HBr → 4 EuBr3 + 2 H2

This reaction demonstrates the conversion of europium in the +2 oxidation state to the +3 state through oxidation by hydrobromic acid, with the concurrent reduction of hydrogen ions to hydrogen gas.

Chemical Reactions

Europium bromide undergoes several significant chemical reactions that illustrate its chemical behavior. One notable reaction occurs when the compound is vaporized, resulting in decomposition according to the following equation:

2 EuBr3 → 2 Eu + 3 Br2

This thermal decomposition reaction shows how europium bromide can revert to elemental europium and bromine gas under appropriate conditions. This property may be relevant for applications in chemical vapor deposition or other high-temperature processes.

The compound's hygroscopic nature also suggests it readily reacts with water, likely forming hydrated complexes. In aqueous solutions, europium(III) ions interact with water molecules and bromide ions to form various complexes with distinct spectroscopic properties.

Applications

Research Applications

Europium bromide has significant value in spectroscopic and photophysical research due to its unique electronic properties. Studies have examined the interactions between aqueous europium(III) ions and bromide ions, revealing complex formation behaviors including outer-sphere interactions between the anion and the ground-state europium species.

Research has shown that europium(III) forms both octa-hydrated and nona-hydrated species in aqueous solutions, with the octa-hydrated form generally predominating. The analysis of these interactions provides valuable insights into coordination chemistry and the behavior of lanthanide compounds in solution.

The formation of an inner-sphere hepta-aquo-europium(III) bromoexciplex has been observed through various spectroscopic techniques, including optical absorption, steady-state and time-resolved emission measurements, and transient photokinetics. These findings contribute to our understanding of excited-state dynamics in lanthanide compounds.

Industrial Uses

Europium bromide finds applications in materials science, particularly in the development of luminescent materials. The compound's luminescent properties arise from the unique electronic configuration of europium, making it potentially valuable for light-emitting applications.

Lanthanide compounds, including europium derivatives, show promise in white-light-emitting (WLE) materials, which have potential applications in solid-state lighting, full-color screens, and low-cost back-lighting. Current WLE devices often combine different organic fluorophores, but using a single type of material like lanthanide complexes could simplify fabrication and improve stability.

Spectroscopic Properties

The spectroscopic properties of europium bromide are among its most studied and valuable features. Research has examined the interactions between europium(III) ions and bromide ions in aqueous solutions, revealing distinct spectroscopic signatures associated with different coordination environments.

Studies have investigated the 7F and 5D1 states of europium(III) ions and their interactions with bromide ions. These investigations demonstrate that ground-state europium species form outer-sphere complexes with bromide, while excited-state interactions lead to the formation of inner-sphere coordination complexes with altered spectroscopic properties.

The radiative and non-radiative transition probabilities for various europium species have been measured, revealing how coordination with bromide affects the energy transfer processes in these systems. This information is valuable for understanding the photophysical behavior of europium compounds and designing materials with specific luminescent properties.